Cas no 146076-50-8 (1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI))

• Product Name: 1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI)
• CAS No: 146076-50-8
• MF: C₉H₆N₂
• MW: 142.157341480255
• CID: 101347
• PubChem ID: 57357518
• Update Time: 2025-04-18

1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine(9CI)
• 1H-Pyrrolo[3,4:3,4]cyclobuta[1,2-b]pyridine(9CI)
• 6H-Pyrrolo[3',4':3,4]cyclobuta[1,2-b]pyridine
• DTXSID60723708
• 146076-50-8

• Inchi： 1S/C9H6N2/c1-2-6-7-4-10-5-8(7)9(6)11-3-1/h1-5,10H
• InChI Key： TWYGRFAOGNYXMW-UHFFFAOYSA-N
• SMILES： N1C=C2C3=C(C=CC=N3)C2=C1

Computed Properties

• Exact Mass: 142.053098200g/mol
• Monoisotopic Mass: 142.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 28.7Ų